Cas no 52683-81-5 ((2S)-4,4-difluoropyrrolidine-2-carboxylic acid)
52683-81-5 structure
Product Name:(2S)-4,4-difluoropyrrolidine-2-carboxylic acid
CAS No:52683-81-5
MF:C5H7F2NO2
MW:151.111388444901
MDL:MFCD10697866
CID:937295
PubChem ID:15216102
Update Time:2025-04-19
(2S)-4,4-difluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,4-difluoro-L-Proline
- (S)-4,4-Difluoropyrrolidine-2-carboxylic acid
- l-proline, 4,4-difluoro- (9ci)
- 4,4-Difluoroproline
- ANW-68558
- CTK8C2538
- L-Proline, 4,4-difluoro-
- MolPort-004-763-003
- SureCN40623
- (2S)-4,4-difluoropyrrolidine-2-carboxylic acid
- P10977
- DB-328113
- C5H7F2NO2
- (2S)-4,4-difluoropyrrolidine-2-carboxylic acid;
- SCHEMBL40623
- Q27464372
- DS-17288
- DTXSID90200653
- (S)-4,4-Difluoropyrrolidine-2-carboxylicacid
- EN300-82692
- A870932
- CS-W021174
- (S)-4,4-difluoro-pyrrolidine-2-carboxylic acid
- 52683-81-5
- MFCD10697866
- AKOS006302516
- DTXCID20123144
-
- MDL： MFCD10697866
- Inchi： 1S/C5H7F2NO2/c6-5(7)1-3(4(9)10)8-2-5/h3,8H,1-2H2,(H,9,10)/t3-/m0/s1
- InChI Key： ZPBIYZHGBPBZCK-VKHMYHEASA-N
- SMILES： FC1(CN[C@H](C(=O)O)C1)F
Computed Properties
- Exact Mass: 151.04451
- Monoisotopic Mass: 151.04448479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: NA
- Boiling Point: 254.0±40.0 ºC (760 Torr),
- Flash Point: 107.4±27.3 ºC,
- Solubility: Soluble (310 g/l) (25 º C),
- PSA: 49.33
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
(2S)-4,4-difluoropyrrolidine-2-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2S)-4,4-difluoropyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM108137-5g |
(2S)-4,4-difluoropyrrolidine-2-carboxylic acid |
52683-81-5 | 95%+ | 5g |
$495 | 2021-08-06 | |
| Chemenu | CM108137-10g |
(2S)-4,4-difluoropyrrolidine-2-carboxylic acid |
52683-81-5 | 95%+ | 10g |
$825 | 2021-08-06 | |
| Chemenu | CM108137-25g |
(2S)-4,4-difluoropyrrolidine-2-carboxylic acid |
52683-81-5 | 95%+ | 25g |
$1650 | 2021-08-06 | |
| Fluorochem | 231381-250mg |
S)-4,4-Difluoropyrrolidine-2-carboxylic acid |
52683-81-5 | 95% | 250mg |
￡80.00 | 2022-02-28 | |
| Fluorochem | 231381-1g |
S)-4,4-Difluoropyrrolidine-2-carboxylic acid |
52683-81-5 | 95% | 1g |
￡167.00 | 2022-02-28 | |
| Fluorochem | 231381-5g |
S)-4,4-Difluoropyrrolidine-2-carboxylic acid |
52683-81-5 | 95% | 5g |
￡499.00 | 2022-02-28 | |
| Fluorochem | 231381-10g |
S)-4,4-Difluoropyrrolidine-2-carboxylic acid |
52683-81-5 | 95% | 10g |
￡831.00 | 2022-02-28 | |
| Chemenu | CM108137-5g |
(2S)-4,4-difluoropyrrolidine-2-carboxylic acid |
52683-81-5 | 95%+ | 5g |
$445 | 2024-07-15 | |
| Chemenu | CM108137-10g |
(2S)-4,4-difluoropyrrolidine-2-carboxylic acid |
52683-81-5 | 95%+ | 10g |
$742 | 2024-07-15 | |
| Chemenu | CM108137-25g |
(2S)-4,4-difluoropyrrolidine-2-carboxylic acid |
52683-81-5 | 95%+ | 25g |
$1484 | 2024-07-15 |
(2S)-4,4-difluoropyrrolidine-2-carboxylic acid Suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
(CAS:52683-81-5)(S)-4,4-difluoropyrrolidine-2-carboxylic acid
Order Number:JY453
Stock Status:in Stock
Quantity:100g; 1kg; 10kg; 25kg
Purity:95%
Pricing Information Last Updated:Tuesday, 15 July 2025 11:20
Price ($):discuss personally
Email:miley@joybiotech.com
(2S)-4,4-difluoropyrrolidine-2-carboxylic acid Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Recommended suppliers
Shanghai Joy Biotech Ltd
(CAS:52683-81-5)(S)-4,4-difluoropyrrolidine-2-carboxylic acid
Purity:95%
Quantity:100g; 1kg; 10kg; 25kg
Price ($):Inquiry